Cas no 905692-25-3 (ethyl 2-{2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamido}benzoate)

• Product Name: ethyl 2-{2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamido}benzoate
• CAS No: 905692-25-3
• MF: C₁₆H₁₇N₃O₄S
• MW: 347.388882398605
• CID: 5494248
• Update Time: 2025-06-15

ethyl 2-{2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[2-[(2,3-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]acetyl]amino]-, ethyl ester
• ethyl 2-{2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamido}benzoate

• Inchi： 1S/C16H17N3O4S/c1-3-23-15(21)11-6-4-5-7-12(11)18-13(20)9-24-14-8-10(2)17-16(22)19-14/h4-8H,3,9H2,1-2H3,(H,18,20)(H,17,19,22)
• InChI Key： IHKWLYQPVKIBDA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1NC(CSC1=CC(C)=NC(=O)N1)=O

Additional information on ethyl 2-{2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamido}benzoate

Comprehensive Overview of Ethyl 2-{2-(6-Methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamido}benzoate (CAS No. 905692-25-3)

Ethyl 2-{2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamido}benzoate (CAS No. 905692-25-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of a sulfanylacetamido group and an ethyl benzoate moiety in its structure makes it a versatile intermediate for further chemical modifications and drug development.

In recent years, the demand for heterocyclic compounds like ethyl 2-{2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamido}benzoate has surged, driven by the growing interest in targeted therapies and personalized medicine. Researchers are particularly intrigued by its potential role in modulating enzyme activity or interacting with biological targets, such as kinases or receptors. The compound's CAS No. 905692-25-3 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge scientific investigations.

The synthesis of ethyl 2-{2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamido}benzoate typically involves multi-step organic reactions, including condensation, acylation, and esterification. Its pyrimidine core is a key structural motif found in many FDA-approved drugs, such as antimetabolites and kinase inhibitors. This has led to increased scrutiny of its physicochemical properties, including solubility, stability, and bioavailability, which are critical for pharmaceutical formulation.

From an industrial perspective, CAS No. 905692-25-3 is often discussed in the context of green chemistry and sustainable synthesis. With the rise of environmentally friendly practices, chemists are exploring catalytic methods and solvent-free reactions to produce this compound efficiently. Additionally, its potential as a building block for drug discovery aligns with the trend toward fragment-based drug design, where small molecules are used to construct larger, more complex therapeutics.

Another area of interest is the computational modeling of ethyl 2-{2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamido}benzoate. Advances in AI-driven drug discovery have enabled researchers to predict its binding affinity and optimize its structure for enhanced efficacy. This has opened new avenues for virtual screening and structure-activity relationship (SAR) studies, reducing the time and cost associated with traditional drug development.

In summary, ethyl 2-{2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamido}benzoate (CAS No. 905692-25-3) represents a promising candidate for further exploration in medicinal chemistry and material science. Its multifaceted applications, combined with the ongoing advancements in synthetic and computational techniques, position it as a compound of enduring scientific and industrial value.